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Compound of Interest

Compound Name:
3-Methoxy-2-(2-morpholin-4-yl-

ethoxy)-benzaldehyde

CAS No.: 883546-13-2

Cat. No.: B1310326

Get Quote

Executive Summary
Immediate Action Required: Treat 3-Methoxy-2-(2-morpholin-4-yl-ethoxy)-benzaldehyde as

a Hazardous Organic Waste. Do not dispose of via municipal drains or general trash.

This compound presents a dual-hazard profile: the benzaldehyde moiety is susceptible to

autoxidation (forming acidic byproducts), while the morpholine side chain acts as a tertiary

amine base and a potential aquatic toxin. Disposal protocols must prioritize segregation from

oxidizing agents and nitrosating sources to prevent exothermic reactions or the formation of

carcinogenic nitrosamines.

Primary Waste Stream: High-BTU Incineration (organic waste stream).

Chemical Profile & Hazard Identification
To ensure safe disposal, one must understand the "Why" behind the protocol. This compound

is not merely "chemical waste"; it is a reactive intermediate with specific incompatibilities.
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Structural Hazard Analysis
Functional Group Hazard Characteristic Disposal Implication

Benzaldehyde Core

Autoxidation: Aldehydes

oxidize in air to carboxylic

acids (e.g., benzoic acid

derivatives).

Waste containers must be air-

tight to prevent pressure

buildup or crust formation.

Morpholine Ring

Basicity & Nitrosation: A

secondary/tertiary amine

structure. Reacts with nitrites

to form nitrosamines

(carcinogens).

CRITICAL: NEVER mix with

nitrate/nitrite waste streams.

Ethoxy Linker
Stability: Generally stable

ether linkage.

Provides lipophilicity; requires

organic solvent for cleaning

spills.

GHS Classification (Derived from Analogues)
Based on Structure-Activity Relationships (SAR) for morpholine-substituted benzaldehydes:

H302: Harmful if swallowed.[1]

H315/H319: Causes skin and serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2][3]

H412: Harmful to aquatic life with long-lasting effects.[1]

Pre-Disposal Stabilization & Segregation
Before moving waste to the central accumulation area, the researcher must stabilize the

material at the bench.

Compatibility Matrix
Status:INCOMPATIBLE — Do NOT Mix With:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10348&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10348&PLANT=d__ALF
https://www.chemos.de/import/data/msds/GB_en/591-31-1-A0239002-GB-en.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10348&PLANT=d__ALF
https://www.chemos.de/import/data/msds/GB_en/591-31-1-A0239002-GB-en.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Morpholine_1135_4.0.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10348&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strong Oxidizers: (Peroxides, Permanganates, Nitric Acid)

Risk of fire/explosion.

Nitrosating Agents: (Sodium Nitrite, Nitrosyl Chloride)

Forms carcinogenic N-nitrosomorpholines.

Strong Acids: Exothermic acid-base reaction with the morpholine nitrogen.

Solid Waste (Pure Compound)
Container: Use a wide-mouth HDPE (High-Density Polyethylene) or Amber Glass jar.

Labeling: Write the full chemical name. Do not use abbreviations (e.g., do not write "MMB").

State: Ensure the solid is dry. If the solid is wet with solvent, treat as Liquid Waste.

Liquid Waste (Mother Liquors/Solutions)
Solvent Check: Identify the carrier solvent (e.g., DCM, Ethyl Acetate, Methanol).

Segregation:

If solvent is Halogenated (DCM, Chloroform)

Halogenated Waste Stream.

If solvent is Non-Halogenated (MeOH, Acetone)

Non-Halogenated Waste Stream.

pH Check: Ensure pH is between 4–10. If highly acidic or basic due to reagents, neutralize

carefully before adding to the drum to prevent drum corrosion or thermal events.

Disposal Workflow
The following decision tree dictates the operational flow for disposing of this specific

compound.
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Waste Generation:
3-Methoxy-2-(2-morpholin-4-yl-ethoxy)-benzaldehyde

Physical State?

Solid / Powder Solution / Mother Liquor

Solid Hazardous Waste Bin
(Tag: Toxic, Irritant)

Contains Halogenated
Solvents? (DCM, CHCl3)

Halogenated Organic Waste
(Tag: Toxic)

Yes

Non-Halogenated Organic Waste
(Tag: Flammable, Toxic)

No

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Figure 1: Waste stream segregation logic for morpholine-benzaldehyde derivatives.

Emergency Spill Response Protocol
In the event of a benchtop spill, immediate containment is necessary to prevent facility

contamination.

Spill Cleanup Steps
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Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved

recommended), lab coat, and safety goggles.

Containment:

Solids: Gently cover with wet paper towels to prevent dust generation, then wipe up.

Liquids: Surround with absorbent pads or vermiculite.[4]

Decontamination:

Wipe the surface with a mild acidic detergent (e.g., dilute citric acid) to solubilize the basic

morpholine residue.

Follow with a water rinse, then an ethanol wipe.

Disposal of Debris: Place all contaminated wipes/pads into a sealed plastic bag, tag as

"Hazardous Waste (Solid) - Debris contaminated with Morpholine derivative," and place in

the solid waste bin.

1. Alert & PPE

Nitrile Gloves, Goggles

2. Contain

Solid: Wet Wipe
Liquid: Absorbent Pads

3. Decontaminate

Use Dilute Acidic Cleaner
then Ethanol

4. Bag & Tag

Label as Hazardous Debris

Click to download full resolution via product page

Figure 2: Rapid response workflow for benchtop spills.

Regulatory & Compliance Context
Compliance is not optional. This protocol aligns with standard regulations for hazardous

organic chemicals.

RCRA (USA): This compound is not a "Listed" waste (P or U list) by specific CAS, but it

exhibits characteristics of toxicity. It must be managed as a "Characteristic Waste" if it fails

TCLP, but standard practice is to manage it as Non-RCRA Regulated Hazardous Waste

unless mixed with listed solvents.
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European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,

consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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